Cas no 941905-09-5 (2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide)

• Product Name: 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide
• CAS No: 941905-09-5
• MF: C₁₇H₂₁N₃O₅S
• MW: 379.43074297905
• CID: 6130035
• PubChem ID: 16826834
• Update Time: 2025-06-12

2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide
• 2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-(1,2-oxazol-3-yl)acetamide
• AKOS024634066
• F2267-0416
• 941905-09-5
• 2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]-N-(1,2-oxazol-3-yl)acetamide
• N-(isoxazol-3-yl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• Inchi： 1S/C17H21N3O5S/c1-24-14-5-7-15(8-6-14)26(22,23)20-10-3-2-4-13(20)12-17(21)18-16-9-11-25-19-16/h5-9,11,13H,2-4,10,12H2,1H3,(H,18,19,21)
• InChI Key： CNIGRXZJHIBZIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCCCC1CC(NC1C=CON=1)=O)(=O)=O

Computed Properties

• Exact Mass: 379.12019195g/mol
• Monoisotopic Mass: 379.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide

Introduction to 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 941905-09-5, identified as 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a piperidine core sulfonated at the 4-position with a 4-methoxybenzenesulfonyl group and an acetylamide moiety linked to an oxazole ring, has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The piperidine scaffold, in particular, is well-documented for its role in numerous pharmacologically active compounds, owing to its ability to mimic the pKa of biological systems and interact favorably with biological targets. The introduction of a 4-methoxybenzenesulfonyl group at the 4-position of the piperidine ring enhances its solubility and binding affinity, making it an attractive modification for improving pharmacokinetic properties.

The presence of an N-(1,2-oxazol-3-yl)acetamide moiety further diversifies the chemical space explored by this compound. The oxazole ring is a prominent structural motif in biologically active molecules, known for its ability to engage in hydrogen bonding and hydrophobic interactions with target proteins. This structural feature not only contributes to the compound's overall molecular recognition but also opens up possibilities for modulating its activity through subtle changes in the oxazole ring or its surrounding environment.

In the context of contemporary research, compounds like 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide are being explored for their potential applications in various therapeutic areas. For instance, studies have suggested that modifications of the piperidine scaffold can lead to compounds with enhanced efficacy against neurological disorders such as Parkinson's disease and Alzheimer's disease. The sulfonamide group present in this molecule is particularly noteworthy, as sulfonamides have been widely used in medicinal chemistry due to their broad spectrum of biological activities.

Moreover, the oxazole component of this compound has been implicated in several pharmacological pathways. Research indicates that oxazole derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The combination of these structural elements—piperidine, sulfonamide, and oxazole—suggests that this compound may possess multiple points of interaction with biological targets, potentially leading to synergistic effects that enhance therapeutic outcomes.

The synthesis and characterization of this compound also reflect the growing sophistication of synthetic methodologies in modern chemical biology. Techniques such as multi-step organic synthesis combined with advanced purification methods allow chemists to construct complex molecules with high precision. This precision is crucial for understanding how structural modifications influence biological activity—a cornerstone principle in rational drug design.

From a computational chemistry perspective, virtual screening and molecular docking studies have become indispensable tools for evaluating the potential interactions between molecules like 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-yl)acetamide and their biological targets. These computational approaches can predict binding affinities and identify key residues involved in molecular recognition, thereby guiding experimental efforts toward optimizing lead compounds for drug development.

The role of such compounds in preclinical research is equally significant. Preclinical studies often involve evaluating the pharmacokinetic properties (ADME: Absorption, Distribution, Metabolism, Excretion), toxicity profiles (TOX), and preliminary efficacy assessments. The unique structural features of this compound make it a promising candidate for further investigation in these areas. For example, its solubility profile could be advantageous for formulation development into oral or injectable dosage forms.

In conclusion,2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(1,2-oxazol-3-y l)acetamide (CAS no 941905-09 -5) stands out as a structurally intriguing molecule with significant potential in modern chemical biology. Its combination of well-established pharmacophoric elements—such as the piperidine, sulfonamide, and oxazole moieties—positions it as a valuable asset for ongoing drug discovery initiatives. As research continues to uncover new applications for heterocyclic compounds like this one,the future looks promising for leveraging its unique properties toward developing innovative therapeutic solutions.